3-Bromo-4-hydroxy-8-methoxyquinoline
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Overview
Description
3-Bromo-4-hydroxy-8-methoxyquinoline, also known as this compound, is a useful research compound. Its molecular formula is C10H8BrNO2 and its molecular weight is 254.083. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Bromoquinolines : A study demonstrated the use of 2,2,3-Tribromopropanal for transforming 4-methoxyanilines into 3-bromo-6-methoxyquinolines, which can be further converted into 3-bromoquinolin-6-ols with additional substituents (Lamberth et al., 2014).
Reactivity of Quinoline Ring-System : Another study explored the Suzuki-Miyaura cross-coupling of bromoquinolines, including 5-bromo-3-methoxyquinoline, to form biaryl systems. This research highlighted significant differences in reactivity based on the quinoline ring-system's electron distribution (Håheim et al., 2019).
Synthesis of Polyfused Heterocycles-Based Quinolone : A 2015 study reported the synthesis of novel heterocyclic compounds incorporating quinolone moieties by reacting 3-bromo-4-hydroxy-7-methoxyquinolin-2(1H)-one with various reagents. These compounds showed potential as antibacterial agents (Hamama et al., 2015).
Synthesis of Brominated Methoxyquinolines : Research on the regioselective bromination of methoxyquinolines, including the synthesis of brominated methoxyquinolines at various positions, was conducted. This process led to the functionalization of the quinoline ring (Çakmak & Ökten, 2017).
Synthesis of Halogenated Quinolines : The synthesis of 4-bromo-3-fluoro-6-methoxyquinoline, a key building block for antibiotics, was reported. Halogenated quinolines, including this derivative, are valuable in antimicrobial drug discovery (Flagstad et al., 2014).
Synthesis of Quinoline Derivatives for Biological Applications : A 2022 study detailed the synthesis of novel compounds containing lawsone, using 3-bromo-4-hydroxy-7-methoxyquinolin-2(1H)-one. These compounds exhibited antioxidant and antitumor activities (Hassanien et al., 2022).
Mechanism of Action
Target of Action
This compound belongs to the class of quinolines, which are known to exhibit a wide range of biological activities .
Mode of Action
Quinoline derivatives are known to interact with various biological targets, leading to changes in cellular processes
Biochemical Pathways
Quinoline derivatives are known to influence a variety of biochemical pathways, but the specific pathways affected by this compound require further investigation .
Properties
IUPAC Name |
3-bromo-8-methoxy-1H-quinolin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2/c1-14-8-4-2-3-6-9(8)12-5-7(11)10(6)13/h2-5H,1H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJQYYRCPHOZXKS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1NC=C(C2=O)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40671076 |
Source
|
Record name | 3-Bromo-8-methoxyquinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40671076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1204811-42-6 |
Source
|
Record name | 3-Bromo-8-methoxyquinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40671076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1204811-42-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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